Cas no 1251020-91-3 (tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate)

• Product Name: tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate
• CAS No: 1251020-91-3
• MF: C₁₂H₂₂N₂O₃
• MW: 242.31
• CID: 5098681
• PubChem ID: 56962191
• Update Time: 2026-03-02

tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate
• 5-Oxa-8-azaspiro[3.5]nonane-8-carboxylic acid, 2-amino-, 1,1-dimethylethyl ester
• 1251020-91-3
• MFCD17016211
• F93812
• Tert-butyl2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-4-5-16-12(8-14)6-9(13)7-12/h9H,4-8,13H2,1-3H3
• InChI Key： ZGVAOJSQBHREQS-UHFFFAOYSA-N
• SMILES： C1C2(CN(C(OC(C)(C)C)=O)CCO2)CC1N

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate

Introduction to Tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate (CAS No. 1251020-91-3)

Tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate, with the CAS number 1251020-91-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic structure, characterized by its unique arrangement of nitrogen and oxygen heterocycles, presents a promising scaffold for the development of novel therapeutic agents. The compound's intricate architecture, featuring a spiro linkage between a piperazine ring and a tetrahydropyranone moiety, makes it a subject of interest for medicinal chemists seeking to explore its pharmacological potential.

The chemical entity tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate is notable for its ability to serve as a key intermediate in the synthesis of more complex molecules. Its structural features, including the presence of both amino and carboxylate functional groups, provide multiple points for chemical modification, enabling the creation of derivatives with tailored biological activities. This versatility has made it a valuable building block in the pursuit of new drugs targeting various diseases.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional properties. Spiro compounds often exhibit enhanced metabolic stability and improved bioavailability compared to their acyclic counterparts, making them attractive candidates for drug development. The spirocyclic core of tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate contributes to its stability and rigidity, which can be advantageous in designing molecules with specific binding affinities to biological targets.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for enzymes and receptors involved in critical biological pathways. For instance, studies have shown that spirocyclic derivatives can interact with proteins in ways that disrupt disease-causing mechanisms. The nitrogen and oxygen atoms in the spirocyclic structure can form hydrogen bonds and other non-covalent interactions with biological targets, leading to the development of highly selective inhibitors.

The tert-butyl group attached to the carboxylate moiety in tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate further enhances its utility as a pharmacophore. This bulky group can sterically hinder unwanted interactions, improving the compound's selectivity profile. Additionally, the tert-butyl group can be readily modified through various chemical reactions, allowing for the exploration of different pharmacological scaffolds derived from this core structure.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate. Molecular modeling techniques enable researchers to predict how these compounds will interact with biological targets at an atomic level, guiding the synthesis of more effective drug candidates. By leveraging these computational tools, scientists can accelerate the drug discovery process and identify promising leads more efficiently.

The synthesis of tert-butyl 2-amino-5-oxa-8-azaspiro[3.5]nonane-8-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group manipulations to introduce the amino and carboxylate groups. These synthetic strategies often require precise control over reaction conditions to ensure high yields and purity.

The pharmaceutical industry has been particularly interested in exploring derivatives of this compound due to their potential therapeutic applications. Researchers have been investigating its effects on various biological systems, including enzymes involved in inflammation and cancer progression. Preliminary studies suggest that derivatives of tert-butyl 2-amino-5-oxa-8_azaspiro[3.5]nonane_8-carboxylate may exhibit inhibitory activity against these targets, making them promising candidates for further development.

In conclusion, Tert-butyl 2-amino_5-oxa_8_azaspiro[3_5]nonane_8_carboxylate (CAS No_1251020_91_3) represents a significant advancement in pharmaceutical chemistry_ Its unique structural features_ versatile reactivity_ and potential therapeutic applications make it a valuable asset in drug discovery efforts_ As research continues to uncover new insights into its properties_ this compound is poised to play an important role in developing next-generation therapeutic agents_ The ongoing exploration of its derivatives will likely lead to novel treatments for a wide range of diseases_ further solidifying its importance in medicinal chemistry research_